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Compound of Interest

Compound Name: 1,3-Cyclohexanedimethanamine

Cat. No.: B1196822

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 1,3-
Cyclohexanedimethanamine (CAS No. 2579-20-6). The information is compiled to ensure
safe laboratory practices and mitigate potential hazards associated with the use of this
compound.

Hazard Identification and Classification

1,3-Cyclohexanedimethanamine is a corrosive liquid that can cause severe skin burns and
eye damage.[1][2][3][4][5] It is also harmful if swallowed or in contact with skin.[2][3][5]
Inhalation may cause respiratory irritation.[2]

GHS Hazard Statements:

H302: Harmful if swallowed.[3][6]

H312: Harmful in contact with skin.[3]

H314: Causes severe skin burns and eye damage.[3][4][6]

H332: Harmful if inhaled.[3]

H412: Harmful to aquatic life with long lasting effects.[4][5]
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Physical and Chemical Properties

A summary of the key physical and chemical properties of 1,3-Cyclohexanedimethanamine is
provided in the table below.

Property Value

Appearance Colorless liquid[1][7][8]

CAS Number 2579-20-6[1][2][3][41[71[8][O][10][11][12][13]
Molecular Formula C8H18N2[3][6][71[10][12][13]

Molecular Weight 142.24 g/mol [3][11][13]

Boiling Point 220 °CJ[9]

Melting Point -70 °C[9]

Flash Point 116 °C (240.8 °F) - closed cup[11]

Density 0.945 g/mL at 25 °C[9][11][13]

Solubility Soluble in water[7][9][10]

Toxicological Data

The following table summarizes the available toxicological data for 1,3-
Cyclohexanedimethanamine.

Route of Exposure Species Value
Oral (LD50) Rat 880 mg/kg[1][9]
Skin (LDLo) Rat 100 mg/kg[1]

Handling and Storage

Handling:

» Avoid contact with skin, eyes, and clothing.[4][5][7]
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Use only with adequate ventilation.[1][4]

Do not breathe mist, vapors, or spray.[2][5]

Wash hands thoroughly after handling.[1][2][4][5][7]

Wear suitable protective clothing, gloves, and eye/face protection.[3][4]
Storage:

e Store in a cool, dry, well-ventilated area.[1][2][4][7]

o Keep the container tightly closed when not in use.[1][2]

» Store away from incompatible substances such as strong oxidizing agents, acids, acid
chlorides, and acid anhydrides.[1][2][5]

Exposure Controls and Personal Protection
Engineering Controls:

» Facilities storing or utilizing this material should be equipped with an eyewash station and a
safety shower.[1]

o Ensure adequate ventilation to keep airborne concentrations low.[1][2]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]
[2] A face shield is also recommended.[5]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile, butyl rubber) and clothing to
prevent skin exposure.[1][2][5]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA-approved respirator.[1][2]
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Personal Protective Equipment (PPE)

Required PPE for Handling 1,3-Cyclohexanedimethanamine

- : Chemical Resistant Gloves ] . NIOSH/MSHA Approved Respirator
Chemical Safety Goggles Face Shield (Nitrile or Butyl Rubber) Protective Clothing (if ventilation is inadequate)

Click to download full resolution via product page
Caption: Personal Protective Equipment for 1,3-Cyclohexanedimethanamine.
First-Aid Measures
In case of exposure to 1,3-Cyclohexanedimethanamine, follow these first-aid procedures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][2] Get medical aid immediately.[1]

» Skin Contact: Get medical aid immediately.[1] Immediately flush skin with plenty of water for
at least 15 minutes while removing contaminated clothing and shoes.[1][2]

« Ingestion: Do not induce vomiting.[1][5] If the victim is conscious and alert, give 2-4 cupfuls
of milk or water.[1] Get medical aid immediately.[1]

 Inhalation: Remove from exposure and move to fresh air immediately.[1][2] If breathing is
difficult, give oxygen.[1][2] Get medical aid immediately.[1]

Accidental Release Measures
In the event of a spill, follow these procedures:

o Personal Precautions: Use proper personal protective equipment as indicated in Section 5.
[1][3] Ensure adequate ventilation.[2][3]
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+ Environmental Precautions: Do not let the product enter drains.[3][4]

¢ Methods for Cleaning Up: Absorb the spill with an inert, non-combustible material such as
earth, sand, or vermiculite.[1][2] Collect the absorbed material and place it into a suitable,

closed container for disposal.[2][3]

Chemical Spill Workflow for 1,3-Cyclohexanedimethanamine

Evacuate Immediate Area

Don Appropriate PPE

Contain the Spill
(Use inert absorbent material)

Collect Absorbed Material
into a sealed container

Decontaminate the Area

Dispose of Waste
(Follow regulations)
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Caption: Workflow for handling a 1,3-Cyclohexanedimethanamine spill.

Firefighting Measures

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[3][5]

» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including nitrogen oxides, carbon monoxide, and carbon dioxide.[1][2]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2][3][5]

Stability and Reactivity

o Chemical Stability: Stable under normal temperatures and pressures.[1][2]

Conditions to Avoid: Incompatible materials and exposure to oxidizers.[1]

Incompatible Materials: Strong oxidizing agents, acids, acid chlorides, and acid anhydrides.

[1][2]

Hazardous Decomposition Products: Nitrogen oxides, carbon monoxide, and carbon dioxide.

[1][2]

Hazardous Polymerization: Has not been reported.[1][2]

Experimental Protocols

While specific experimental protocols involving 1,3-Cyclohexanedimethanamine are
proprietary to individual research endeavors, the safe handling and use of this chemical in any
experimental setting must adhere to the safety measures outlined in this guide. All procedures
should be conducted in a well-ventilated fume hood, and appropriate PPE must be worn at all
times. Emergency procedures for spills and exposures should be clearly understood and
readily accessible.
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General Synthetic Procedure Reference: The synthesis of 1,3-cyclohexanedimethanamine
can be achieved from 1,3-benzenedimethanamine through hydrogenation.[13] This process is
typically carried out in a high-pressure reactor with a suitable catalyst.[13] Researchers
planning to perform such syntheses must consult detailed literature and ensure all necessary
safety precautions for high-pressure reactions are in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1196822#1-3-cyclohexanedimethanamine-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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